N-(4-chlorophenyl)-4-(diphenylmethyl)-1-piperazinecarbothioamide

• IUPAC Name: 4-benzhydryl-N-(4-chlorophenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C24H24ClN3S/c25-21-11-13-22(14-12-21)26-24(29)28-17-15-27(16-18-28)23(19-7-3-1-4-8-19)20-9-5-2-6-10-20/h1-14,23H,15-18H2,(H,26,29)
• InChI Key: NTKIHMFUMSIHNW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)C(=S)NC4=CC=C(C=C4)Cl
• Molecular Formula: C24H24ClN3S
• Molecular Weight: 422.0 g/mol

Description

N-(4-chlorophenyl)-4-(diphenylmethyl)-1-piperazinecarbothioamide, also known as NPC, is a chemical compound that is commonly used in scientific research. It is a piperazine derivative that has been found to have various biochemical and physiological effects, making it a useful tool for studying different biological processes.

Mechanism of Action

The exact mechanism of action of N-(4-chlorophenyl)-4-(diphenylmethyl)-1-piperazinecarbothioamide is not fully understood, but it is believed to act as a selective antagonist of the dopamine D2 receptor. It has also been found to bind to the serotonin 5-HT1A receptor and the alpha2-adrenergic receptor. Additionally, it has been shown to modulate the activity of the GABAergic system.
Biochemical and Physiological Effects:
N-(4-chlorophenyl)-4-(diphenylmethyl)-1-piperazinecarbothioamide has been found to have various biochemical and physiological effects. It has been shown to decrease the levels of dopamine and serotonin in the brain, leading to its anxiolytic and antidepressant effects. It has also been found to increase the levels of GABA, leading to its anticonvulsant and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-chlorophenyl)-4-(diphenylmethyl)-1-piperazinecarbothioamide in lab experiments is its high potency and selectivity for the dopamine D2 receptor. Additionally, it has a long half-life, allowing for prolonged effects. However, one limitation of using N-(4-chlorophenyl)-4-(diphenylmethyl)-1-piperazinecarbothioamide is its potential for toxicity at high doses, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for the use of N-(4-chlorophenyl)-4-(diphenylmethyl)-1-piperazinecarbothioamide in scientific research. One area of interest is its potential for the treatment of addiction, as it has been found to decrease dopamine levels in the brain. Additionally, N-(4-chlorophenyl)-4-(diphenylmethyl)-1-piperazinecarbothioamide may have potential for the treatment of neurodegenerative diseases, such as Parkinson's disease, due to its effects on dopamine levels. Further research is needed to fully understand the potential applications of N-(4-chlorophenyl)-4-(diphenylmethyl)-1-piperazinecarbothioamide in these areas.

Synthesis Methods

N-(4-chlorophenyl)-4-(diphenylmethyl)-1-piperazinecarbothioamide can be synthesized using a variety of methods, including the reaction of 4-chlorobenzaldehyde with diphenylmethylpiperazine, followed by the addition of thiourea. Other methods include the reaction of 4-chlorobenzaldehyde with diphenylmethylamine, followed by the addition of piperazine and thiourea.

Scientific Research Applications

N-(4-chlorophenyl)-4-(diphenylmethyl)-1-piperazinecarbothioamide has been extensively used in scientific research as a tool for studying various biological processes. It has been found to have anxiolytic, antidepressant, and antipsychotic effects, making it useful for studying the mechanisms of these conditions. It has also been shown to have anticonvulsant and analgesic effects, making it useful for studying pain and seizure disorders.